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Compound of Interest

Compound Name: VcMMAE-d8

Cat. No.: B12382707

For Researchers, Scientists, and Drug Development Professionals

This guide provides the molecular weight and associated chemical information for the
deuterated drug-linker conjugate, VEMMAE-d8. This compound is an isotopic variant of
VCMMAE, a key component in the development of Antibody-Drug Conjugates (ADCs). In
VcMMAE-d8, eight hydrogen atoms have been replaced by deuterium.

Quantitative Data Summary

The key quantitative attributes of VEMMAE-d8 are summarized in the table below for clear
reference and comparison.

Property Value Reference
Molecular Weight 1324.68 g/mol [1]
Molecular Formula C68H97D8N11015 [1]

Context and Significance

VCcMMAE-d8 is a specialized tool in ADC research and development. It comprises the potent
anti-mitotic agent Monomethyl Auristatin E (MMAE), a tubulin inhibitor, connected to a linker
system. This linker consists of a maleimidocaproyl (MC) group, a cathepsin-cleavable valine-
citrulline (vc) dipeptide, and a self-immolative p-aminobenzyl (PAB) spacer.[1] The "-d8"
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designation indicates that eight hydrogen atoms within the MMAE payload have been
substituted with deuterium, a stable isotope of hydrogen.

This isotopic labeling is crucial for various bioanalytical applications, such as its use as an
internal standard in quantitative analysis by methods like LC-MS (Liquid Chromatography-Mass
Spectrometry).[1][2] Deuteration can subtly alter the physicochemical properties of a molecule,
which can be advantageous in pharmacokinetic studies to differentiate the administered
compound from its non-deuterated counterparts.

As this guide focuses on a specific physicochemical property (molecular weight), detailed
experimental protocols and signaling pathway diagrams are not applicable. The provided data
is based on the established chemical structure and atomic weights of the constituent elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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